(E)-1-(3-(4-methoxyphenethyl)-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea

• IUPAC Name: 1-[3-[2-(4-methoxyphenyl)ethyl]-2-oxoquinazolin-4-yl]-3-phenylurea
• InChI: InChI=1S/C24H22N4O3/c1-31-19-13-11-17(12-14-19)15-16-28-22(20-9-5-6-10-21(20)26-24(28)30)27-23(29)25-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3,(H2,25,27,29)
• InChI Key: GEJFMCQFOJCBOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2C(=C3C=CC=CC3=NC2=O)NC(=O)NC4=CC=CC=C4
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a streamlined one-pot synthetic approach. In vitro assessments, including antimicrobial assays, underscore the pharmacological efficacy of these derivatives against pathogenic microorganisms.

Molecular Structure Analysis

The structure of similar compounds is confirmed using FT-IR, 1H NMR, and 13C NMR spectral techniques. Single crystal XRD studies reveal the crystal system and space group.

Chemical Reactions Analysis

The chemical reactions of similar compounds are analyzed using a cooperative fuel research (CFR) engine. The oxygen atoms in these compounds significantly enhance the oxidation reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are analyzed using various computational analyses like Hydrogen bond analysis, Molecular electrostatic potential analysis, Natural population analysis, Hirshfeld surface, and Frontier molecular orbital analysis.

Scientific Research Applications

Antioxidant Applications

Antioxidants play a crucial role in protecting against cellular damage caused by free radicals. A study highlights the antioxidant efficacy of ethoxyquin and its analogues, including methoxyquin, in protecting valuable polyunsaturated fatty acids in fish meal against oxidation, suggesting potential antioxidant applications of structurally similar compounds (A. J. de Koning, 2002).

Analytical Applications in Antioxidant Activity Determination

The determination of antioxidant activity is critical in various fields, including food engineering and medicine. A comprehensive review of analytical methods used for determining antioxidant activity, including spectrophotometry and electrochemical (bio)sensors, underscores the potential utility of compounds with antioxidant properties in analytical chemistry (I. Munteanu & C. Apetrei, 2021).

Environmental Remediation

The treatment of organic pollutants using redox mediators in the presence of oxidoreductive enzymes highlights the potential environmental applications of compounds with redox-active properties. Such compounds can enhance the degradation efficiency of recalcitrant pollutants in wastewater, offering a promising avenue for environmental remediation technologies (Maroof Husain & Q. Husain, 2007).

Biomedical Applications

Phosphorus-containing polymers, which include compounds with functionalities similar to the queried compound, have shown promise in dentistry, regenerative medicine, and drug delivery due to their biocompatibility, hemocompatibility, and resistance to protein adsorption. This indicates the potential of (E)-1-(3-(4-methoxyphenethyl)-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea in biomedical applications, particularly in the development of biocompatible materials and coatings (S. Monge et al., 2011).

Mechanism of Action

The mechanism of action of similar compounds involves enhancer-bound transcription factors helping recruit other transcription factors, general transcription factors (GTF), coactivators, and the RNAPII holoenzyme at the promoter to stimulate transcription.

Safety and Hazards

The safety and hazards of handling similar compounds are guided by the International Labour Organization (ILO) guidelines for handling biological hazards in the working environment.

Future Directions

The future directions of research on similar compounds involve the development of new anticoagulation monitoring methods including sound, optical, fluorescent, and electrical measurement.